Cas no 105603-49-4 (5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester)
105603-49-4 structure
Product Name:5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester
CAS No:105603-49-4
MF:C8H7BrO4
MW:247.042782068253
MDL:MFCD01412199
CID:1060284
PubChem ID:53429428
Update Time:2025-04-20
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-2,3-dihydroxybenzoate
- 5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester
- AK138017
- FCH2423847
- AX8259566
- AKOS022173708
- MFCD01412199
- SCHEMBL856043
- Methyl 5-bromo-2 pound not3-dihydroxybenzoate
- C71222
- A895984
- A1-01324
- DTXSID70700141
- 105603-49-4
- METHYL5-BROMO-2,3-DIHYDROXYBENZOATE
- CS-0150899
- DS-5942
- AE-641/30608004
-
- MDL: MFCD01412199
- Inchi: 1S/C8H7BrO4/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,10-11H,1H3
- InChI Key: DADZQRYTHXRMPM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C(=O)OC)C=1)O)O
Computed Properties
- Exact Mass: 245.95277g/mol
- Monoisotopic Mass: 245.95277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: No data available
- Density: 1.759±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 334.8±37.0 °C at 760 mmHg
- Flash Point: 156.3±26.5 °C
- Solubility: Slightly soluble (2.4 g/l) (25 º C),
- PSA: 66.76000
- LogP: 1.64690
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Store at 4°C,-4At ℃Store…Better
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M844608-250mg |
Methyl 5-bromo-2,3-dihydroxybenzoate |
105603-49-4 | 98% | 250mg |
322.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH387-50mg |
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester |
105603-49-4 | 98% | 50mg |
108.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH387-250mg |
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester |
105603-49-4 | 98% | 250mg |
409CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH387-1g |
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester |
105603-49-4 | 98% | 1g |
1682.0CNY | 2021-07-10 | |
| Matrix Scientific | 128792-1g |
5-Bromo-2,3-dihydroxybenzoic acid methyl ester |
105603-49-4 | 1g |
$1000.00 | 2023-09-10 | ||
| Matrix Scientific | 128792-5g |
5-Bromo-2,3-dihydroxybenzoic acid methyl ester |
105603-49-4 | 5g |
$2400.00 | 2023-09-10 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M41250-250mg |
Methyl 5-bromo-2,3-dihydroxybenzoate |
105603-49-4 | 250mg |
¥306.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M41250-1g |
Methyl 5-bromo-2,3-dihydroxybenzoate |
105603-49-4 | 1g |
¥1146.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M41250-5g |
Methyl 5-bromo-2,3-dihydroxybenzoate |
105603-49-4 | 5g |
¥5606.0 | 2021-09-04 | ||
| TRC | B684115-1g |
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester |
105603-49-4 | 1g |
$ 184.00 | 2023-09-08 |
5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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